3-[4-Chloro-2-(trifluoromethyl)phenyl]propionic acid

• IUPAC Name: 3-[4-chloro-2-(trifluoromethyl)phenyl]propanoic acid
• InChI: InChI=1S/C10H8ClF3O2/c11-7-3-1-6(2-4-9(15)16)8(5-7)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key: OWXLPJQRNXEXHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(F)(F)F)CCC(=O)O
• Molecular Formula: C10H8ClF3O2
• Molecular Weight: 252.62 g/mol

Description

3-[4-Chloro-2-(trifluoromethyl)phenyl]propionic acid is a chemical compound with the molecular formula C10H8ClF3O2. It is a solid substance at ambient temperature. This compound belongs to the class of organic compounds known as trifluoromethylbenzenes.

Synthesis Analysis

The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a key step in the synthesis process.

Molecular Structure Analysis

The molecular weight of 3-[4-Chloro-2-(trifluoromethyl)phenyl]propionic acid is 252.62. Its InChI code is 1S/C10H8ClF3O2/c11-7-3-1-6(2-4-9(15)16)8(5-7)10(12,13)14/h1,3,5H,2,4H2,(H,15,16).

Chemical Reactions Analysis

Reactions at the benzylic position, such as free radical bromination and nucleophilic substitution, are common for compounds with similar structures. The trifluoromethyl group can also participate in various reactions.

Physical And Chemical Properties Analysis

3-[4-Chloro-2-(trifluoromethyl)phenyl]propionic acid has a boiling point of 87-90°C. It is a solid at room temperature.

Scientific Research Applications

Pharmaceutical Drug Development

. This compound can serve as a precursor in synthesizing FDA-approved drugs that contain the trifluoromethyl group, which is a common pharmacophore in many therapeutic agents.

Analgesic Research

. These derivatives can be used to develop new pain medications that may offer relief with fewer side effects compared to traditional opioids.

Organic Synthesis

.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been associated with skin irritation, serious eye damage, and specific target organ toxicity (respiratory system).

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group attached to a tertiary stereogenic center in a hetero aliphatic ring have been shown to exhibit improved drug potency toward reverse transcriptase enzyme inhibition .

Mode of Action

It is known that the trifluoromethyl group can lower the pka of the cyclic carbamate, leading to a key hydrogen bonding interaction with the protein .

Biochemical Pathways

It is known that the compound can participate in reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .

Result of Action

The compound’s interaction with its targets can lead to changes in the function of the targets, potentially affecting the physiological processes they are involved in .